Cas no 2490402-66-7 (5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid)

• Product Name: 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid
• CAS No: 2490402-66-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD32852804
• CID: 5361229
• PubChem ID: 154872302
• Update Time: 2025-07-21

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1,2,3,4-tetrahydro-1,4-benzodiazepine-8-carboxylic acid
• Z4607562950
• 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid

• MDL： MFCD32852804
• Inchi： 1S/C10H10N2O3/c13-9-7-2-1-6(10(14)15)5-8(7)11-3-4-12-9/h1-2,5,11H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： ONKOINMSYQGPCB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2NCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.5
• Topological Polar Surface Area: 78.4

Additional information on 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid

Recent Advances in the Study of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic Acid (CAS: 2490402-66-7)

The compound 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid (CAS: 2490402-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodiazepine derivative is of particular interest due to its potential applications in drug discovery and development, especially in the context of central nervous system (CNS) disorders and other therapeutic areas. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

One of the key advancements in the study of this compound is its role as a versatile scaffold for the design of novel bioactive molecules. Researchers have explored its chemical modifications to enhance its binding affinity and selectivity toward specific biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The carboxylic acid moiety at the 8-position of the benzodiazepine ring has been identified as a critical functional group for interactions with target proteins, making it a focal point for structure-activity relationship (SAR) studies.

Recent synthetic methodologies have improved the efficiency and yield of producing 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts to achieve high enantioselectivity in the synthesis of this compound. This advancement not only facilitates large-scale production but also enables the exploration of its enantiomeric forms for potential differences in biological activity.

In terms of biological applications, preliminary in vitro and in vivo studies have shown promising results. The compound exhibits moderate affinity for the GABA_A receptor, suggesting potential anxiolytic or sedative effects. Additionally, its structural features have been leveraged to develop analogs with improved pharmacokinetic properties, such as enhanced blood-brain barrier permeability and metabolic stability. These findings underscore its potential as a lead compound for the treatment of anxiety disorders, epilepsy, and other CNS-related conditions.

Further research has also investigated the compound's utility beyond CNS applications. For example, a recent study highlighted its role as a building block for the development of protease inhibitors, particularly in the context of antiviral therapies. The benzodiazepine core, combined with the carboxylic acid functionality, provides a unique pharmacophore that can be tailored to inhibit specific viral enzymes, offering a new avenue for drug design against emerging pathogens.

Despite these promising developments, challenges remain in the clinical translation of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid and its derivatives. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the transition from bench to bedside.

In conclusion, the ongoing research on 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-8-carboxylic acid (CAS: 2490402-66-7) highlights its potential as a multifunctional scaffold in drug discovery. With continued advancements in synthetic chemistry and biological evaluation, this compound is poised to contribute significantly to the development of next-generation therapeutics for a wide range of diseases.